Cas no 57768-35-1 (Cyclohexanecarboxaldehyde, 1-(phenylthio)-)
57768-35-1 structure
Product Name:Cyclohexanecarboxaldehyde, 1-(phenylthio)-
CAS No:57768-35-1
MF:C13H16OS
MW:220.330542564392
CID:344270
PubChem ID:12236135
Update Time:2025-04-19
Cyclohexanecarboxaldehyde, 1-(phenylthio)- Chemical and Physical Properties
Names and Identifiers
-
- Cyclohexanecarboxaldehyde, 1-(phenylthio)-
- 1-phenylsulfanylcyclohexane-1-carbaldehyde
- 57768-35-1
- DTXSID90481748
-
- Inchi: 1S/C13H16OS/c14-11-13(9-5-2-6-10-13)15-12-7-3-1-4-8-12/h1,3-4,7-8,11H,2,5-6,9-10H2
- InChI Key: ZLOBOEPMGFLRAL-UHFFFAOYSA-N
- SMILES: S(C1C=CC=CC=1)C1(C=O)CCCCC1
Computed Properties
- Exact Mass: 220.09228
- Monoisotopic Mass: 220.09218630g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 203
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 42.4Ų
Experimental Properties
- PSA: 17.07
Cyclohexanecarboxaldehyde, 1-(phenylthio)- Related Literature
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Chih-Yu Chang,Yu-Chia Chang,Wen-Kuan Huang,Wen-Chi Liao,Hung Wang,Chieh Yeh,Bo-Chou Tsai,Yu-Ching Huang J. Mater. Chem. A, 2016,4, 7903-7913
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
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